Cas no 4066-41-5 (5-Acetylthiophene-2-carboxylic acid)

5-Acetylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 5-Acetylthiophene-2-carboxylic acid
• -5-Acetyl-thiophene-2-carboxylic acid
• ATC
• BUTTPARK 121\06-15
• AKOS MSC-0226
• 5-ACETYL-2-THIOPHENECARBOXYLIC ACID
• RARECHEM AL BO 0535
• 2-acetyl-5-thiophenecarboxylic acid
• 5-Acetyl-thiophen-2-carbonsaeure
• 5-Acetyl-thiophene-2-carboxylic acid
• 5-carboxy-2-acetylthiophene
• FD7379
• 5-Acetyl-2-thenoic Acid
• 2-Thiophenecarboxylic acid, 5-acetyl-
• 5-Acetyltiophene-2-Carboxylic acid
• LIKIMWYKJUFVJP-UHFFFAOYSA-N
• 5-Acetylthiophene-2-carboxylicacid
• STR05216
• 5-acetyl-thiophen-2-carboxylic acid
• STK427451
• SBB057924
• 5-Acetyl thiophene-2-carboxylic acid
• 5-acetyl-thiophe
• 5-Acetyl-2-thiophenecarboxylic acid
• AB01323246-02
• 4066-41-5
• AM9902
• SB67081
• Z104378254
• CS-B1379
• DTXSID90395811
• PS-5005
• W-202671
• MFCD00055512
• AKOS001138527
• 5-Acetyl-2-thiophenecarboxylic acid, AldrichCPR
• F0001-1150
• EN300-14656
• FT-0619932
• SY050152
• 5-acetyl-2-thiophene-carboxylic acid
• NCGC00329121-01
• SCHEMBL593258
• A2866
• DB-049628
• +Expand

• MDL： MFCD00055512
• InChIKey： LIKIMWYKJUFVJP-UHFFFAOYSA-N
• Inchi： 1S/C7H6O3S/c1-4(8)5-2-3-6(11-5)7(9)10/h2-3H,1H3,(H,9,10)
• SMILES： S1C(C(=O)O[H])=C([H])C([H])=C1C(C([H])([H])[H])=O
• BRN： 128897

Computed Properties

• Exact Mass: 170.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.00376522g/mol
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 82.6

Experimental Properties

• LogP: 1.64890
• PSA: 82.61000
• Melting Point: 209.0 to 213.0 deg-C
• Density: 1.383

5-Acetylthiophene-2-carboxylic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

5-Acetylthiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%